2-[3-(Difluoromethyl)-1H-pyrazol-1-yl]-5-fluoroaniline

Specification

• Molecular Formula: C10H8F3N3
• Molecular Weight: 227.19 g/mol
• IUPAC Name: 2-[3-(difluoromethyl)pyrazol-1-yl]-5-fluoroaniline
• Standard InChI: InChI=1S/C10H8F3N3/c11-6-1-2-9(7(14)5-6)16-4-3-8(15-16)10(12)13/h1-5,10H,14H2
• Standard InChI Key: BDVVPUNOQKVKMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)N)N2C=CC(=N2)C(F)F

Introduction

The compound 2-[3-(Difluoromethyl)-1H-pyrazol-1-yl]-5-fluoroaniline is a complex organic molecule that incorporates a pyrazole ring with a difluoromethyl group and an aniline moiety. Despite the lack of specific information on this compound in the provided search results, we can deduce its properties and potential applications based on similar compounds and general principles of organic chemistry.

Biological Activity and Applications

While specific data on 2-[3-(Difluoromethyl)-1H-pyrazol-1-yl]-5-fluoroaniline is lacking, compounds with similar structures often exhibit biological activities such as antimicrobial or anticancer properties. For instance, pyrazole derivatives are known for their versatility in medicinal chemistry, serving as scaffolds for various drugs.

Related Compounds and Their Activities

• 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid is used as an intermediate in the synthesis of fungicides, highlighting the potential agricultural applications of difluoromethyl-substituted pyrazoles.

• 1-[1-(difluoromethyl)-1H-pyrazol-5-yl]-N-{[1-(2-fluoroethyl)-1H-pyrazol-3-yl]methyl}methanamine shows complex pyrazole structures can be synthesized with various functionalities.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Biological Activity
3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid	C6H5F2N2O2	Not specified	Intermediate for fungicides
1-[1-(difluoromethyl)-1H-pyrazol-5-yl]-N-{[1-(2-fluoroethyl)-1H-pyrazol-3-yl]methyl}methanamine	C11H15ClF3N5	309.72 g/mol	Not specified
BMS-5 (LIMKi 3)	C17H14Cl2F2N4OS	431.3 g/mol	LIM kinase inhibitor

Future Research Directions

• Synthesis: Develop efficient synthesis routes for 2-[3-(Difluoromethyl)-1H-pyrazol-1-yl]-5-fluoroaniline.

• Biological Screening: Evaluate its potential biological activities, such as antimicrobial or anticancer effects.

• Structural Modifications: Explore modifications to enhance its stability or efficacy in biological systems.